Cas no 13156-10-0 (2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-)

2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl- structure
13156-10-0 structure
Product Name:2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-
CAS No:13156-10-0
MF:C9H12O3
MW:168.189783096313
CID:1232662
PubChem ID:919809
Update Time:2025-04-20

2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-
    • 3-acetyl-4,5,5-trimethylfuran-2-one
    • 13156-10-0
    • E77554
    • 3-acetyl-4,5,5-trimethylfuran-2(5H)-one
    • AS-80216
    • AKOS022505051
    • STL563383
    • 3-ACETYL-4,5,5-TRIMETHYL-2,5-DIHYDROFURAN-2-ONE
    • 2-acetyl-3,4,4-trimethyl-2-buten-4-olide
    • DTXSID20358858
    • Inchi: 1S/C9H12O3/c1-5-7(6(2)10)8(11)12-9(5,3)4/h1-4H3
    • InChI Key: FKCLNCHKLVJVFS-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C)=O)=C(C)C1(C)C)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl- Pricemore >>

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